Cas no 1805243-13-3 (2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile)

• Product Name: 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile
• CAS No: 1805243-13-3
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4849380
• Update Time: 2025-06-09

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile

• Inchi： 1S/C8H4Br2F2N2/c9-5-3-4(8(11)12)7(10)14-6(5)1-2-13/h3,8H,1H2
• InChI Key： YQBVIZYXNOERJK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(N=C1CC#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile

Research Brief on 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805243-13-3)

2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805243-13-3) is a specialized pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo- and difluoromethyl-substituted pyridine core, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for the development of novel agrochemicals and pharmaceuticals, where its halogenated and fluorinated moieties contribute to enhanced binding affinity and metabolic stability.

Recent studies have focused on the synthetic applications and biological activities of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key precursor in the synthesis of kinase inhibitors, demonstrating its utility in targeting cancer-related pathways. The compound's ability to undergo selective cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been leveraged to construct complex heterocyclic scaffolds with potential therapeutic applications.

In addition to its pharmaceutical relevance, this compound has also been investigated in agrochemical research. A study published in Pest Management Science (2023) reported its incorporation into novel fungicides, where the difluoromethyl group was found to enhance the compounds' bioavailability and environmental persistence. The research underscored the importance of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile as a building block for developing next-generation crop protection agents.

From a methodological perspective, recent advances in the synthesis of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile have been documented. A 2022 Organic Process Research & Development article detailed an optimized, scalable route that improves yield and reduces hazardous byproducts. This development is particularly significant for industrial applications, where efficient and sustainable synthesis methods are critical.

Looking ahead, the potential of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile extends to drug discovery and material science. Its unique electronic properties, conferred by the bromo and difluoromethyl substituents, make it a promising candidate for the design of organic electronic materials. Ongoing research is exploring its use in organic light-emitting diodes (OLEDs) and other optoelectronic applications, further broadening its impact beyond traditional chemical and biological domains.

In conclusion, 2,5-Dibromo-3-(difluoromethyl)pyridine-6-acetonitrile (CAS: 1805243-13-3) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its synthetic versatility, coupled with its bioactive properties, positions it as a valuable tool for researchers aiming to develop innovative solutions to complex challenges in chemical biology and beyond. Future studies are expected to uncover additional applications and refine its synthetic methodologies, further solidifying its role in advanced chemical research.